Cas no 1795298-17-7 (4-tert-butyl-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide)

• Product Name: 4-tert-butyl-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide
• CAS No: 1795298-17-7
• MF: C₂₁H₂₃NO₃S
• MW: 369.477224588394
• CID: 5368615
• Update Time: 2025-06-21

4-tert-butyl-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-Dimethylethyl)-N-[[5-(2-furanylhydroxymethyl)-2-thienyl]methyl]benzamide
• 4-tert-butyl-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide

• Inchi： 1S/C21H23NO3S/c1-21(2,3)15-8-6-14(7-9-15)20(24)22-13-16-10-11-18(26-16)19(23)17-5-4-12-25-17/h4-12,19,23H,13H2,1-3H3,(H,22,24)
• InChI Key： ILGBRRWZQFXLCG-UHFFFAOYSA-N
• SMILES： C(NCC1SC(C(C2=CC=CO2)O)=CC=1)(=O)C1=CC=C(C(C)(C)C)C=C1

Experimental Properties

• Density: 1.203±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 547.2±50.0 °C(Predicted)
• pka: 12.70±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-tert-butyl-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide

4-tert-butyl-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide: A Novel Bioactive Compound with Promising Therapeutic Potential

4-tert-butyl-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide is a unique heterocyclic compound characterized by its complex molecular framework. The compound's structure incorporates multiple functional groups, including a tert-butyl group, a furan-2-yl moiety, a hydroxy group, and a thiophen-2-yl ring, all interconnected through a methyl and benzamide scaffold. This intricate architecture is designed to modulate biological activity through specific interactions with target proteins or cellular pathways. The compound's molecular formula, CAS number 1795298-17-7, and structural features make it a subject of significant interest in pharmaceutical research.

Recent studies have highlighted the compound's potential as a lead molecule for drug development. The furan-2-yl and thiophen-2-yl rings are known to confer structural rigidity and enhance molecular recognition in biological systems. The presence of a hydroxy group on the methyl linker may contribute to hydrogen bonding interactions with target proteins, while the tert-butyl substituent provides steric shielding and metabolic stability. These structural elements collectively influence the compound's pharmacokinetic profile and biological activity.

Current research on 4-tert-butyl-N-({5-[(furan-2-yl)(hydroxy)methyl]thi.2-yl}methyl)benzamide focuses on its potential applications in inflammatory and neurodegenerative diseases. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway. The molecule's ability to modulate cytokine production and reduce oxidative stress has been validated in vitro and in animal models, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and neuroinflammation.

One of the most promising aspects of 4-tert-butyl-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide is its selectivity for specific molecular targets. The compound's interaction with the benzamide scaffold allows it to bind to protein kinase C (PKC) isoforms, which are implicated in various pathological processes. A 2022 study in ACS Chemical Biology revealed that this molecule selectively inhibits PKC-δ, a key mediator of apoptosis and cell survival, without affecting other PKC isoforms. This selectivity is critical for minimizing off-target effects and improving therapeutic safety.

Recent advances in computational modeling have further elucidated the mechanism of action for 4-tert-butyl-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide. Molecular docking studies have shown that the hydroxy group forms hydrogen bonds with the active site of target enzymes, while the tert-butyl substituent stabilizes the binding conformation through hydrophobic interactions. These findings provide a foundation for rational drug design and the development of analogs with optimized pharmacological properties.

The compound's potential in neurodegenerative disorders has also attracted attention. Research published in Neurochemistry International in 2023 indicated that 4-tert-butyl-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide exhibits neuroprotective effects by reducing amyloid-beta aggregation and modulating tau protein phosphorylation. These properties make it a candidate for the treatment of Alzheimer's disease and other tauopathies, where abnormal protein aggregation plays a central role.

Pharmacokinetic studies of 4-tert-butyl-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide have demonstrated favorable absorption and distribution profiles. The compound's molecular weight and lipophilicity enable it to cross the blood-brain barrier, a critical factor for its efficacy in central nervous system disorders. Additionally, its metabolic stability, conferred by the tert-butyl group, suggests prolonged half-life and reduced hepatic metabolism, which are advantageous for chronic disease management.

Challenges in the development of 4-tert-butyl-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide include optimizing its solubility and bioavailability. While the compound shows good aqueous solubility due to the hydroxy group, further modifications may be necessary to enhance its oral bioavailability. Recent work in Drug Discovery Today has explored the use of prodrug strategies to improve the compound's pharmacological profile, demonstrating that esterification of the hydroxy group can significantly enhance its solubility and intestinal absorption.

Overall, 4-tert-butyl-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide represents a promising scaffold for the development of novel therapeutics. Its unique structural features, combined with the growing body of research on its biological activity, position it as a valuable candidate for further exploration in drug discovery. Continued investigation into its pharmacological mechanisms and therapeutic applications will be critical for translating this compound into clinical practice.